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Introduction
Intrinsic Factor (IF), also known as gastric intrinsic factor (GIF), is a crucial glycoprotein

synthesized by parietal cells in the stomach's gastric mucosa.[1][2] Its primary physiological

role is to facilitate the absorption of vitamin B12 (cobalamin) in the terminal ileum.[3] The

process begins in the stomach, where dietary vitamin B12 is released from food proteins and

initially binds to haptocorrin. In the less acidic environment of the small intestine, pancreatic

proteases digest haptocorrin, allowing vitamin B12 to bind to Intrinsic Factor. This IF-B12

complex then travels to the ileum, where it is absorbed by epithelial cells via a specific receptor

complex called cubam.[3]

A deficiency in the production or function of Intrinsic Factor can lead to impaired vitamin B12

absorption, resulting in pernicious anemia, a condition characterized by megaloblastic anemia

and potential neurological complications.[4][5] Therefore, the accurate quantification of

Intrinsic Factor in biological samples is a valuable tool for researchers studying gastric
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function, vitamin B12 metabolism, and associated pathologies. This application note provides a

detailed protocol for the quantification of human Intrinsic Factor using a sandwich Enzyme-

Linked Immunosorbent Assay (ELISA).

Principle of the Assay
The most common method for quantifying Intrinsic Factor is the sandwich ELISA. This assay

utilizes a pair of antibodies specific to the Intrinsic Factor protein. A capture antibody is pre-

coated onto the wells of a microplate. When the biological sample is added, the Intrinsic
Factor present binds to the capture antibody. After a washing step to remove unbound

substances, a biotinylated detection antibody, which recognizes a different epitope on the

Intrinsic Factor molecule, is added. Subsequently, a streptavidin-horseradish peroxidase

(HRP) conjugate is introduced, which binds to the biotinylated detection antibody. Finally, a

chromogenic substrate for HRP is added, resulting in a color change that is proportional to the

amount of Intrinsic Factor captured in the well. The absorbance is measured

spectrophotometrically, and the concentration of Intrinsic Factor in the sample is determined

by interpolating from a standard curve generated with known concentrations of recombinant

human Intrinsic Factor.

Data Presentation
The following tables summarize the quantitative data from commercially available ELISA kits

and a research study for the quantification of human Intrinsic Factor.

Table 1: Performance Characteristics of Commercial Human Intrinsic Factor ELISA Kits

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Table 2: Validation Data from a Developed Intrinsic Factor ELISA

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocol: Sandwich ELISA for Intrinsic
Factor
This protocol is a generalized procedure based on common sandwich ELISA kits for the

quantification of human Intrinsic Factor.[6] Researchers should always refer to the specific

manual provided with their chosen ELISA kit.

Materials Required
Microplate pre-coated with anti-human Intrinsic Factor capture antibody

Human Intrinsic Factor standard

Biotinylated anti-human Intrinsic Factor detection antibody

Streptavidin-HRP conjugate

Assay Diluent

Wash Buffer (concentrate)

TMB Substrate

Stop Solution
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Biological samples (e.g., serum, plasma, cell culture supernatant)

Precision pipettes and tips

Microplate reader capable of measuring absorbance at 450 nm

Reagent Preparation
Wash Buffer: Dilute the concentrated Wash Buffer to its working concentration with deionized

or distilled water as instructed in the kit manual.

Intrinsic Factor Standard: Reconstitute the lyophilized Intrinsic Factor standard with the

provided diluent to create a stock solution. Prepare a dilution series of the standard in Assay

Diluent to generate a standard curve.

Biotinylated Detection Antibody: Dilute the concentrated biotinylated detection antibody to its

working concentration with Assay Diluent.

Streptavidin-HRP Conjugate: Dilute the concentrated Streptavidin-HRP conjugate to its

working concentration with Assay Diluent.

Samples: Dilute biological samples in Assay Diluent to a concentration that falls within the

detection range of the assay. A preliminary experiment may be necessary to determine the

optimal dilution factor.

Assay Procedure
Add Standards and Samples: Add 100 µL of each standard and diluted sample to the

appropriate wells of the pre-coated microplate.

Incubation: Seal the plate and incubate for 60 minutes at 37°C.[6]

Washing: Aspirate the contents of the wells and wash each well three times with 300 µL of

working Wash Buffer. Ensure complete removal of the liquid after the final wash by inverting

the plate and blotting it on a clean paper towel.

Add Detection Antibody: Add 100 µL of the diluted biotinylated detection antibody to each

well.
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Incubation: Seal the plate and incubate for 60 minutes at 37°C.[6]

Washing: Repeat the washing step as described in step 3.

Add Streptavidin-HRP Conjugate: Add 100 µL of the diluted Streptavidin-HRP conjugate to

each well.

Incubation: Seal the plate and incubate for 30 minutes at 37°C.[6]

Washing: Repeat the washing step, but increase the number of washes to five times.[6]

Substrate Reaction: Add 90 µL of TMB Substrate to each well. Incubate the plate in the dark

at 37°C for 10-20 minutes.[6]

Stop Reaction: Add 50 µL of Stop Solution to each well. The color in the wells will change

from blue to yellow.

Read Absorbance: Read the optical density (OD) of each well at 450 nm using a microplate

reader within 30 minutes of adding the Stop Solution.

Data Analysis
Subtract the mean absorbance of the blank (zero standard) from the mean absorbance of all

other standards and samples.

Plot a standard curve with the concentration of the Intrinsic Factor standards on the x-axis

and the corresponding mean absorbance on the y-axis.

Use the standard curve to determine the concentration of Intrinsic Factor in the unknown

samples by interpolating the sample's mean absorbance.

Multiply the interpolated concentration by the sample dilution factor to obtain the final

concentration of Intrinsic Factor in the original sample.

Visualization of Experimental Workflow
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Workflow diagram of the sandwich ELISA for Intrinsic Factor quantification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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